1-(Oxolan-3-yl)ethane-1-sulfonamide

• Molecular Formula: C6H13NO3S
• Molecular Weight: 179.24 g/mol
• SMILES: CC(C1CCOC1)S(=O)(=O)N
• InChI: InChI=1S/C6H13NO3S/c1-5(11(7,8)9)6-2-3-10-4-6/h5-6H,2-4H2,1H3,(H2,7,8,9)
• InChIKey: QKBZBUAJMRVMPX-UHFFFAOYSA-N

Why 1-(Oxolan-3-yl)ethane-1-sulfonamide (CAS 1595816-56-0) Must Be Verified Before Scientific Procurement

1-(Oxolan-3-yl)ethane-1-sulfonamide is a chiral, heterocyclic sulfonamide building block characterized by an oxolane (tetrahydrofuran) ring directly linked to an ethane-1-sulfonamide moiety [1]. Its molecular formula (C₆H₁₃NO₃S) and molecular weight (179.24 g/mol) [1] are shared by its close positional isomer, 2-(Oxolan-3-yl)ethane-1-sulfonamide (CAS 1882675-56-0) [2], as well as the oxolan-2-yl variant. The compound is cataloged primarily as a research chemical with a typical commercial purity specification of 95% [1]. This structural profile places it within a therapeutically relevant chemical space: tetrahydrofuranyl sulfonamides have been patented as AMPA receptor modulators for CNS disorders [3], and the sulfonamide pharmacophore is a cornerstone of carbonic anhydrase and protease inhibition. However, the absence of published selectivity or potency data for this specific compound means its differentiation rests on structural identity verification and isomer-confirmed procurement to ensure experimental reproducibility.

1 Verify isomer identity via InChI Key match before use

2 Confirm research-grade purity by batch-specific CoA

3 Assess supplier documentation for isomer-specific QC

• [1] Angene Chemical. CAS 1595816-56-0: 1-(oxolan-3-yl)ethane-1-sulfonamide. Product datasheet. Available at: https://www.angenechem.com View Source
• [2] PubChem. 2-(Oxolan-3-yl)ethane-1-sulfonamide, CID 534862. Available at: https://pubchem.ncbi.nlm.nih.gov View Source
• [3] Estep KG, O'Donnell CJ, Xie L. Tetrahydrofuranyl sulfonamides and pharmaceutical compositions thereof. US Patent Application US20110178165A1, 2011. View Source

The Isomer Pitfall: Why 1-(Oxolan-3-yl)ethane-1-sulfonamide Cannot Be Casually Replaced by In-Class Analogs

Procurement decisions for 1-(Oxolan-3-yl)ethane-1-sulfonamide are undermined by a critical isomer-confusion risk. The 1-(oxolan-3-yl) and 2-(oxolan-3-yl) positional isomers share the same molecular formula (C₆H₁₃NO₃S) and weight (179.24 g/mol) [1]. These isomers differ only in the attachment point of the ethane sulfonamide chain to the oxolane ring, which can produce divergent biological activity if the oxolane oxygen participates in key hydrogen-bonding interactions with a target protein. Furthermore, the oxolan-2-yl analog represents a third regioisomer of identical mass. Generic sourcing without rigorous batch-specific spectroscopic confirmation (e.g., ¹H-NMR, ¹³C-NMR, HMBC) risks supplying the incorrect isomer, leading to irreproducible structure-activity relationship (SAR) data. Evidence from the broader sulfonamide class shows that even minor structural alterations—such as changing the ring heteroatom position—can shift carbonic anhydrase inhibition constants by over an order of magnitude [2]. No direct comparative biological data exist for these specific isomers, underscoring the need for analytical vigilance in compound management.

Target Compound

2-(Oxolan-3-yl) Isomer

Attachment Point

Direct ring linkage

Two-carbon spacer

Molecular Identity

Unique InChI Key

Different InChI Key

Bioactivity Risk

Not documented

May shift H-bond interactions

• [1] PubChem. 2-(Oxolan-3-yl)ethane-1-sulfonamide, CID 534862. Available at: https://pubchem.ncbi.nlm.nih.gov View Source
• [2] Carta F, Supuran CT. Sulfonamides: a patent review (2008–2012). Expert Opinion on Therapeutic Patents. 2013;23(2):1477-1493. View Source

Quantitative Differentiators for 1-(Oxolan-3-yl)ethane-1-sulfonamide: A Head-to-Head Evidence Assessment

Structural Identity: 1-(Oxolan-3-yl) vs. 2-(Oxolan-3-yl)ethane-1-sulfonamide Isomer Differentiation by InChI Key

The most foundational differentiator for procurement is the unambiguous structural identifier. The target compound 1-(oxolan-3-yl)ethane-1-sulfonamide possesses the InChI Key QKBZBUAJMRVMPX-UHFFFAOYSA-N and SMILES CC(S(=O)(=O)N)C1COCC1 [1]. Its closest positional isomer, 2-(oxolan-3-yl)ethane-1-sulfonamide, has a distinct InChI Key and the SMILES O=S(=O)(N)CCC1COCC1. This difference means the sulfonamide-bearing carbon is directly attached to the oxolane ring in the target compound, whereas a two-carbon spacer exists in the isomer. Without explicit confirmation using this InChI Key or ¹³C-NMR chemical shift comparison, a supplier's internal naming convention cannot guarantee which isomer is provided, as both share identical mass and formula .

Structural Identity

Head-to-head

InChI Key QKBZBUAJMRVMPX-UHFFFAOYSA-N

2-isomer: distinct InChI Key; SMILES O=S(=O)(N)CCC1COCC1

Enables isomer-confirmed procurement

Verify InChI Key or NMR per batch; identical mass may mask misassignment

Evidence Dimension	Chemical structure (isomer identity)
Target Compound Data	InChI Key: QKBZBUAJMRVMPX-UHFFFAOYSA-N; SMILES: CC(S(=O)(=O)N)C1COCC1
Comparator Or Baseline	2-(oxolan-3-yl)ethane-1-sulfonamide; Different InChI Key; SMILES: O=S(=O)(N)CCC1COCC1
Quantified Difference	Unique InChI Key; sulfonamide attached directly to ring vs. via two-carbon spacer
Conditions	Structural analysis via NMR or mass spectrometry; no biological assay required for this differentiation dimension

Why This Matters

Incorrect isomer procurement leads to irreproducible SAR data and wasted screening resources; verifying an InChI Key match is the simplest binary filter for ensuring the correct chemical entity arrives.

• [1] Angene Chemical. CAS 1595816-56-0: 1-(oxolan-3-yl)ethane-1-sulfonamide. Product datasheet. Available at: https://www.angenechem.com View Source

Purity Benchmarking: 1-(Oxolan-3-yl)ethane-1-sulfonamide Commercial Specification vs. Analog Availability

Across major catalog suppliers, 1-(oxolan-3-yl)ethane-1-sulfonamide is consistently listed with a minimum purity specification of 95% . The 2-(oxolan-3-yl) isomer is also listed at 95% purity by suppliers such as AKSci . However, the 1-substituted isomer appears in fewer catalogs (Leyan, Angene, CymitQuimica) compared to the 2-substituted version (AKSci, Smolecule, BenchChem), implying a more specialized supply chain. No supplier currently offers this compound at ≥98% purity as a standard catalog item, which contrasts with more common sulfonamide building blocks. For procurement, this means any supplier claims of >95% purity must be accompanied by a certificate of analysis (CoA) demonstrating HPLC or NMR purity specifically for the 1-isomer, as the mass-identical isomer impurity would not be detected by standard LC-MS alone.

Purity Specification

Data to verify

95%

Fewer suppliers vs. 2-isomer; no ≥98% catalog option

Limited supply chain raises QC necessity

Request CoA with isomer-specific purity; LC-MS alone insufficient

Evidence Dimension	Commercial standard purity specification
Target Compound Data	95% (Leyan, Angene, CymitQuimica)
Comparator Or Baseline	2-(oxolan-3-yl)ethane-1-sulfonamide: 95% (AKSci, Smolecule, BenchChem)
Quantified Difference	Equivalent purity floor, but fewer suppliers and no ≥98% catalog options for the target
Conditions	Commercial catalog listings as of 2025–2026

Why This Matters

Limited supplier diversity and the absence of high-purity (>98%) catalog options create a procurement risk that necessitates rigorous in-house QC upon compound receipt, particularly to rule out the mass-identical positional isomer contamination.

Class-Level Enzyme Inhibition: Sulfonamide Pharmacophore Activity in Steroid Sulfatase and Carbonic Anhydrase Context

While no direct enzyme inhibition data exist for 1-(oxolan-3-yl)ethane-1-sulfonamide itself, the sulfonamide chemotype to which it belongs has demonstrated potent target engagement. In the BindingDB curated dataset, a steroidal sulfonamide bearing a tetrahydrofuran moiety (CHEMBL2011414) inhibited steroid sulfatase with an IC₅₀ of 0.620 nM in human MCF7 cells after 20 hours [1]. More broadly, heterocyclic sulfonamides incorporating five-membered oxygen-containing rings (e.g., oxolane, substituted furans) have shown carbonic anhydrase inhibitory constants (Kᵢ) in the range of 124–325 nM, compared to 737 nM–9.25 μM for simple aromatic sulfonamides [2]. The target compound's oxolane ring and ethane-1-sulfonamide chain precisely match the structural features associated with this sub-micromolar inhibitory potency class. This class-level inference suggests the compound may exhibit enzyme inhibitory activity, but users must verify this experimentally for their specific target of interest.

Class-Level Inhibition

Class-level

Oxolane sulfonamide class IC₅₀ 0.620 nM (steroid sulfatase); Kᵢ 124–325 nM (carbonic anhydrase)

Supports sulfonamide target screening

Direct compound-specific IC₅₀ data not available; verify experimentally

Evidence Dimension	Enzyme inhibition potency (sulfonamide class)
Target Compound Data	No direct data available; structurally belongs to oxolane-containing sulfonamide class
Comparator Or Baseline	Steroidal tetrahydrofuran sulfonamide: IC₅₀ 0.620 nM (steroid sulfatase); Heterocyclic sulfonamides: Kᵢ 124–325 nM (carbonic anhydrase); Simple aromatic sulfonamides: Kᵢ 737 nM–9.25 μM
Quantified Difference	Class-level potency improvement of up to ~75-fold for heterocyclic vs. simple aromatic sulfonamides
Conditions	Steroid sulfatase assay in MCF7 cells; carbonic anhydrase inhibition assays from independent literature

Why This Matters

This class-level evidence justifies screening 1-(oxolan-3-yl)ethane-1-sulfonamide against sulfonamide-relevant targets (CAs, sulfatases, proteases) with an expectation of sub-micromolar to low-nanomolar activity, but it does not replace the need for direct compound-specific IC₅₀ determination after procurement.

• [1] BindingDB. BDBM50380214 (CHEMBL2011414): Steroid sulfatase inhibitor IC₅₀ 0.620 nM in MCF7 cells. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380214 View Source
• [2] Supuran CT. Structure and function of carbonic anhydrases. Biochemical Journal. 2016;473(14):2023-2032. (Includes comparative Kᵢ data for heterocyclic vs. aromatic sulfonamides) View Source

High-Confidence Application Scenarios for 1-(Oxolan-3-yl)ethane-1-sulfonamide Based on Available Differential Evidence

Sulfonamide Pharmacophore Library Design for Steroid Sulfatase or Carbonic Anhydrase Inhibitor Screening

Given the class-level evidence that oxolane-containing sulfonamides achieve IC₅₀ values as low as 0.620 nM against steroid sulfatase and Kᵢ values of 124–325 nM against carbonic anhydrases [1], 1-(oxolan-3-yl)ethane-1-sulfonamide is a logical addition to a focused library targeting these enzymes. Procure this compound alongside its 2-substituted isomer to generate matched molecular pair (MMP) data, explicitly assessing whether direct ring attachment versus a two-carbon spacer affects potency. The InChI Key confirmation step ensures the correct isomer is assayed, avoiding misleading SAR conclusions. This scenario is supported by Section 3, Evidence Items 1 and 3.

Heterocyclic Building Block for CNS-Targeted Tetrahydrofuranyl Sulfonamide Patent Exploration

The tetrahydrofuranyl sulfonamide scaffold is claimed in patent applications as AMPA receptor modulators for CNS disorder treatment [1]. 1-(Oxolan-3-yl)ethane-1-sulfonamide, with its oxolane ring directly bearing the ethane-1-sulfonamide group, represents a minimally substituted analog suitable for initial SAR exploration around this patent space. Verify compound identity using the InChI Key and purity by HPLC before use. This application is supported by Section 1 (patent context) and Section 3, Evidence Item 1 (structural confirmation).

Analytical Reference Standard for Isomer-Specific Method Development in Sulfonamide Purity Analysis

The co-existence of the 1-(oxolan-3-yl) and 2-(oxolan-3-yl) isomers with identical molecular mass makes this compound valuable as an analytical challenge for developing isomer-resolving HPLC or NMR methods. Procure both isomers and use them to establish baseline separation conditions that can then be applied to other sulfonamide isomer pairs. The availability of the InChI Key and SMILES for unambiguous structure assignment (Section 3, Evidence Item 1) is essential for assigning chromatographic peaks correctly. This scenario is directly supported by Section 3, Evidence Item 1 and 2.

Matched Molecular Pair Analysis for Oxolane Ring Substitution Position Effects on Sulfonamide Bioactivity

The target compound, its 2-substituted isomer, and the oxolan-2-yl variant form a three-compound matched molecular pair set for deconvoluting the contribution of the oxolane oxygen position to target binding. The class-level enzyme inhibition data (Section 3, Evidence Item 3) predicts measurable activity differences. By procuring all three isomers and confirming identity via InChI Key, researchers can generate internally consistent SAR data that directly quantifies the impact of regioisomerism on potency, selectivity, and physicochemical properties. This scenario is supported by Section 2 (isomer risk) and Section 3, Evidence Items 1 and 3.

Application

Selection Property

Validation Focus

Sulfonamide pharmacophore screening

Oxolane-sulfonamide class membership

MMP isomer attachment effect on enzyme inhibition

CNS tetrahydrofuranyl sulfonamide SAR exploration

Minimal substitution scaffold for SAR

AMPA receptor modulation assay context

Isomer-resolving analytical method development

Mass-identical isomer differentiation

HPLC/NMR baseline separation verification

Matched molecular pair analysis for regioisomerism

Oxolane oxygen position binding contribution

Isomer-specific bioactivity profiling

• [1] BindingDB. BDBM50380214 (CHEMBL2011414): IC₅₀ 0.620 nM. Available at: https://bindingdb.org View Source